Cas no 2248216-73-9 ((2S)-2-(Oxan-3-yl)propan-1-amine)

(2S)-2-(Oxan-3-yl)propan-1-amine is a chiral amine derivative featuring a tetrahydropyran (oxane) moiety, which imparts unique steric and electronic properties. The stereospecific (S)-configuration at the α-carbon enhances its utility in asymmetric synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The oxan-3-yl group contributes to increased solubility and stability in organic matrices, while the primary amine functionality allows for versatile derivatization, including amide formation or reductive amination. This compound is valued for its potential in medicinal chemistry, where its rigid heterocyclic structure may improve binding affinity and metabolic stability in drug candidates. Suitable for controlled reactions, it is typically handled under inert conditions to preserve its reactivity.

(2S)-2-(Oxan-3-yl)propan-1-amine structure

2248216-73-9 structure

Product Name:(2S)-2-(Oxan-3-yl)propan-1-amine

CAS No:2248216-73-9

MF:C₈H₁₇NO

MW:143.226682424545

CID:5808003

PubChem ID:137939141

Update Time:2025-10-29

(2S)-2-(Oxan-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2248216-73-9
- EN300-6507054
- (2S)-2-(Oxan-3-yl)propan-1-amine
- Inchi： 1S/C8H17NO/c1-7(5-9)8-3-2-4-10-6-8/h7-8H,2-6,9H2,1H3/t7-,8?/m1/s1
- InChI Key： IMASEMXPVHULRJ-GVHYBUMESA-N
- SMILES： O1CCCC(C1)[C@H](C)CN

Computed Properties

Exact Mass: 143.131014166g/mol
Monoisotopic Mass: 143.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 95.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 35.2Å²

(2S)-2-(Oxan-3-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6507054-0.05g	(2S)-2-(oxan-3-yl)propan-1-amine	2248216-73-9	0.05g	$1866.0	2023-05-31
Enamine	EN300-6507054-0.1g	(2S)-2-(oxan-3-yl)propan-1-amine	2248216-73-9	0.1g	$1955.0	2023-05-31
Enamine	EN300-6507054-0.25g	(2S)-2-(oxan-3-yl)propan-1-amine	2248216-73-9	0.25g	$2044.0	2023-05-31
Enamine	EN300-6507054-0.5g	(2S)-2-(oxan-3-yl)propan-1-amine	2248216-73-9	0.5g	$2132.0	2023-05-31
Enamine	EN300-6507054-1.0g	(2S)-2-(oxan-3-yl)propan-1-amine	2248216-73-9	1g	$2221.0	2023-05-31
Enamine	EN300-6507054-2.5g	(2S)-2-(oxan-3-yl)propan-1-amine	2248216-73-9	2.5g	$4355.0	2023-05-31
Enamine	EN300-6507054-5.0g	(2S)-2-(oxan-3-yl)propan-1-amine	2248216-73-9	5g	$6441.0	2023-05-31
Enamine	EN300-6507054-10.0g	(2S)-2-(oxan-3-yl)propan-1-amine	2248216-73-9	10g	$9550.0	2023-05-31

(2S)-2-(Oxan-3-yl)propan-1-amine Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on (2S)-2-(Oxan-3-yl)propan-1-amine

(2S)-2-(Oxan-3-yl)propan-1-amine (CAS No. 2248216-73-9): A Comprehensive Overview

(2S)-2-(Oxan-3-yl)propan-1-amine (CAS No. 2248216-73-9) is a chiral amine compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, also known as (S)-3-(1-Aminopropyl)oxane, is characterized by its unique structural features and chemical properties, which make it a valuable building block for the development of novel therapeutic agents and advanced materials.

The chemical structure of (2S)-2-(Oxan-3-yl)propan-1-amine consists of a cyclohexane ring (oxane) attached to a chiral propylamine group. The presence of the chiral center at the propylamine moiety imparts enantiomeric selectivity to the molecule, which is crucial for its biological activity and synthetic utility. This compound can be synthesized through various methods, including asymmetric catalysis and chiral resolution techniques, ensuring high enantiomeric purity.

Recent studies have highlighted the potential of (2S)-2-(Oxan-3-yl)propan-1-amine in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent scaffold for the design of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression and anxiety disorders, and the ability to fine-tune their pharmacological properties through structural modifications is of great interest to pharmaceutical researchers.

In addition to its pharmaceutical applications, (2S)-2-(Oxan-3-yl)propan-1-amine has shown promise in the field of chemical synthesis. Its unique combination of functional groups makes it an excellent starting material for the synthesis of complex organic molecules. For example, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of bioactive natural products, such as alkaloids and terpenoids. The ability to efficiently synthesize these compounds can have significant implications for drug discovery and development.

The material science community has also explored the potential of (2S)-2-(Oxan-3-yl)propan-1-amine. A recent study published in Advanced Materials reported the use of this compound as a ligand in the synthesis of metal nanoparticles. The ligand's chiral nature imparts unique optical and electronic properties to the nanoparticles, making them suitable for applications in catalysis, sensing, and optoelectronics. The ability to control the chirality of these nanoparticles opens up new possibilities for designing materials with tailored functionalities.

The safety profile of (2S)-2-(Oxan-3-yl)propan-1-amine is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in both pharmaceutical and industrial applications. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, (2S)-2-(Oxan-3-yl)propan-1-amine (CAS No. 2248216-73-9) is a versatile compound with a wide range of potential applications. Its unique structural features and chemical properties make it an attractive candidate for drug development, chemical synthesis, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.